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Compound of Interest

Compound Name: 3-Phenylpent-4-enal

Cat. No.: B15287423 Get Quote

This technical guide provides essential information regarding the molecular properties of 3-
Phenylpent-4-enal, a compound of interest to researchers, scientists, and professionals in the

field of drug development.

Molecular Data Summary
The fundamental molecular characteristics of 3-Phenylpent-4-enal are summarized in the

table below for straightforward reference and comparison.

Parameter Value

Molecular Formula C11H12O[1][2][3][4][5]

Molecular Weight 160.21 g/mol [3]

Alternate Molecular Weight 160.216 g/mol [1][4]

Experimental Protocols
Detailed experimental methodologies for the determination of molecular weight and formula are

rooted in standard analytical chemistry techniques.

Molecular Formula Determination: The molecular formula is typically established through a

combination of elemental analysis and mass spectrometry.
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Elemental Analysis: This technique determines the mass percentages of the constituent

elements (carbon, hydrogen, and oxygen). These percentages are then used to derive the

empirical formula.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) provides a highly accurate

measurement of the molecule's mass-to-charge ratio, which allows for the determination of

the precise molecular weight. This, in conjunction with the empirical formula, confirms the

molecular formula.

Molecular Weight Determination: The molecular weight is experimentally determined using

mass spectrometry. The peak in the mass spectrum corresponding to the molecular ion (M+)

provides the molecular weight of the compound.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the chemical name to its molecular

formula and subsequently to its molecular weight.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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